Cas no 1160250-72-5 (2-Bromo-5-ethoxy-4-methoxybenzoyl chloride)

• Product Name: 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride
• CAS No: 1160250-72-5
• MF: C₁₀H₁₀BrClO₃
• MW: 293.541601657867
• MDL: MFCD12197950
• CID: 4682175
• Update Time: 2025-06-13

2-Bromo-5-ethoxy-4-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-ETHOXY-4-METHOXYBENZOYL CHLORIDE
• STL508796
• BBL037113
• T2949
• benzoyl chloride, 2-bromo-5-ethoxy-4-methoxy-
• 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride

• MDL： MFCD12197950
• Inchi： 1S/C10H10BrClO3/c1-3-15-9-4-6(10(12)13)7(11)5-8(9)14-2/h4-5H,3H2,1-2H3
• InChI Key： KEGBFVRCVUYMHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)Cl)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride

Comprehensive Overview of 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride (CAS No. 1160250-72-5)

2-Bromo-5-ethoxy-4-methoxybenzoyl chloride (CAS No. 1160250-72-5) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of benzoyl chloride derivatives, which are pivotal in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structural features, including the bromo and methoxy substituents, make it a valuable building block for designing molecules with targeted biological activities.

The growing demand for high-purity intermediates in drug discovery has heightened interest in compounds like 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride. Researchers frequently search for "synthesis of benzoyl chloride derivatives" or "applications of halogenated aromatic compounds," reflecting its relevance in modern organic chemistry. This compound’s reactivity stems from the acyl chloride group, which facilitates nucleophilic substitution reactions, enabling the formation of amides, esters, and other functionalized products.

In the context of green chemistry, scientists are exploring sustainable methods to produce 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride with minimal environmental impact. Queries such as "eco-friendly synthesis of benzoyl chlorides" or "catalytic approaches for halogenated intermediates" align with this trend. The compound’s ethoxy and methoxy groups also contribute to its solubility and stability, making it suitable for diverse reaction conditions.

From an industrial perspective, 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride is often discussed alongside "scale-up strategies for specialty chemicals" and "quality control in intermediate manufacturing." Its CAS No. 1160250-72-5 serves as a critical identifier for regulatory compliance and safety data sheets (SDS). Laboratories prioritize high-yield purification techniques to ensure the compound meets stringent pharmaceutical-grade standards.

Recent advancements in AI-driven molecular design have further spotlighted this compound. Searches like "machine learning for optimizing benzoyl chloride reactions" or "predictive modeling for aromatic intermediates" demonstrate its intersection with cutting-edge technology. The bromo substituent, in particular, offers opportunities for cross-coupling reactions, a hotspot in catalytic research.

In summary, 2-Bromo-5-ethoxy-4-methoxybenzoyl chloride (CAS No. 1160250-72-5) exemplifies the synergy between traditional organic synthesis and contemporary scientific trends. Its versatility in medicinal chemistry, coupled with its adaptability to sustainable practices, ensures its continued prominence in research and industrial applications.